N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide

• Molecular Formula: C17H15FN2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C17H15FN2O3S/c1-2-22-13-7-8-14-15(9-13)24-17(19-14)20-16(21)10-23-12-5-3-11(18)4-6-12/h3-9H,2,10H2,1H3,(H,19,20,21)
• InChI Key: YOIWNHMLMASAPV-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)COC3=CC=C(C=C3)F

Description

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide, also known as EBAFA, is a chemical compound that has been widely studied for its potential use in scientific research. EBAFA is a small molecule that has shown promise in a variety of applications, including as a fluorescent probe, a potential therapeutic agent, and as a tool for studying protein-protein interactions. In

Mechanism of Action

The mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins involved in cellular processes. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to selectively bind to certain proteins, which may disrupt their function and lead to cell death. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to have a variety of biochemical and physiological effects in vitro. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to inhibit the growth of cancer cells, induce apoptosis, and disrupt protein-protein interactions. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide is its versatility in scientific research applications. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide can be used as a fluorescent probe, a potential therapeutic agent, and as a tool for studying protein-protein interactions. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide is relatively easy to synthesize in a laboratory setting and has been shown to have low toxicity in vitro. However, one limitation of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide is that its mechanism of action is not fully understood, which may limit its potential use as a therapeutic agent in vivo.

Future Directions

There are many future directions for research on N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide. One area of research is the optimization of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide as a therapeutic agent for the treatment of cancer and other diseases. Further research is needed to determine the optimal dosage and delivery method for N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide in vivo. Additionally, further studies are needed to fully understand the mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide and its potential as a tool for studying protein-protein interactions. Finally, future research may explore the use of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide in combination with other compounds for the treatment of diseases.

Synthesis Methods

The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide involves a multi-step process that includes the reaction of 2-aminobenzothiazole with ethyl bromoacetate to form an intermediate compound. This intermediate is then reacted with 4-fluorophenol in the presence of a base to produce the final product, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide. The synthesis of N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been optimized to produce high yields and purity, and the compound can be easily synthesized in a laboratory setting.

Scientific Research Applications

N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of protein-protein interactions. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to selectively bind to certain proteins, allowing for the visualization and quantification of protein-protein interactions in living cells. Additionally, N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been studied as a potential therapeutic agent for the treatment of cancer and other diseases. N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenoxy)acetamide has been shown to inhibit the growth of cancer cells in vitro, and further research is being conducted to determine its potential as a therapeutic agent in vivo.